Cas no 1456714-49-0 (1-(3-aminophenyl)cyclopropanecarboxamide)

• Product Name: 1-(3-aminophenyl)cyclopropanecarboxamide
• CAS No: 1456714-49-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD28248789
• CID: 5094897
• Update Time: 2026-03-02

1-(3-aminophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)cyclopropanecarboxamide
• 1-(3-Amino-phenyl)-cyclopropanecarboxylic acid amide

• MDL： MFCD28248789
• Inchi： 1S/C10H12N2O/c11-8-3-1-2-7(6-8)10(4-5-10)9(12)13/h1-3,6H,4-5,11H2,(H2,12,13)
• InChI Key： YQCJLPQSTQGHAH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(N)=C2)(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-aminophenyl)cyclopropanecarboxamide

Comprehensive Analysis of 1-(3-aminophenyl)cyclopropanecarboxamide (CAS 1456714-49-0): Properties, Applications, and Research Insights

The compound 1-(3-aminophenyl)cyclopropanecarboxamide (CAS 1456714-49-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclopropane derivative combines an aromatic amine with a carboxamide functional group, making it a versatile intermediate for drug discovery and material science. Its molecular formula C₁₀H₁₂N₂O and precise chemical structure have been characterized through advanced analytical techniques like NMR and mass spectrometry.

Recent studies highlight the growing demand for small molecule modulators in targeted therapies, where 1-(3-aminophenyl)cyclopropanecarboxamide shows promise. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with computational modeling suggesting favorable binding affinities. The cyclopropyl ring contributes to metabolic stability, while the primary amine allows for further derivatization – a feature frequently searched in medicinal chemistry optimization queries.

From a synthetic chemistry perspective, this compound exemplifies modern structure-activity relationship (SAR) principles. The ortho-substituted aromatic system provides spatial constraints that influence biological activity, a topic trending in drug design forums. Analytical data confirms its purity (>98% by HPLC) and stability under standard storage conditions, addressing common chemical procurement concerns among researchers.

The pharmaceutical industry shows increasing interest in 1-(3-aminophenyl)cyclopropanecarboxamide as evidenced by patent filings and published structure-based drug discovery papers. Its molecular weight of 176.22 g/mol falls within the optimal range for blood-brain barrier penetration, making it relevant to central nervous system drug development – a hot topic in recent neuroscience conferences.

Environmental and safety assessments indicate this compound has favorable toxicological profiles, with no significant ecotoxicity concerns at research-scale usage. This addresses growing green chemistry inquiries from the scientific community. The carboxamide moiety enhances water solubility compared to similar aromatic compounds, solving formulation challenges often discussed in preclinical development circles.

Emerging applications extend beyond pharmaceuticals, with materials scientists investigating its potential in polymeric photoinitiators and coordination chemistry. The electron-donating amino group enables interesting photophysical properties, aligning with current organic electronics research trends. Computational studies predict interesting charge transfer characteristics that could benefit optoelectronic materials development.

For researchers sourcing this compound, proper handling requires standard laboratory precautions including PPE and ventilation. The melting point (reported 148-152°C) and solubility data (soluble in DMSO, methanol) provide practical information frequently requested in chemical forums. Storage recommendations suggest desiccated conditions at -20°C for long-term preservation.

The synthesis route typically involves multi-step organic transformations starting from commercially available 3-nitrobenzonitrile, followed by cyclopropanation and subsequent reduction/amination steps. Recent process chemistry publications describe optimized procedures with improved yields and reduced environmental impact, responding to industry demands for sustainable synthesis methods.

Analytical characterization of 1-(3-aminophenyl)cyclopropanecarboxamide reveals distinctive spectroscopic signatures: IR shows strong carbonyl stretching at 1650 cm^-1 and NH₂ bending at 1610 cm^-1, while ¹H NMR displays characteristic cyclopropyl protons at δ 0.8-1.2 ppm. These spectral data points help researchers verify compound identity, a common requirement in quality control procedures.

Future research directions may explore its potential in bioconjugation chemistry or as a metal-organic framework building block. The compound's balanced lipophilicity (calculated logP ~1.2) and hydrogen bonding capacity make it attractive for various molecular recognition applications. These aspects align with current chemical biology research priorities and frequent search queries about multifunctional building blocks.